4-(2'-MethylbenZyloxy)phenylZinc bromide

• Molecular Formula: C14H13BrOZn
• Molecular Weight: 342.5 g/mol
• IUPAC Name: bromozinc(1+);1-methyl-2-(phenoxymethyl)benzene
• InChI: InChI=1S/C14H13O.BrH.Zn/c1-12-7-5-6-8-13(12)11-15-14-9-3-2-4-10-14;;/h3-10H,11H2,1H3;1H;/q-1;;+2/p-1
• InChI Key: UGHWVMSULNHGGK-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=CC=C1COC2=CC=[C-]C=C2.[Zn+]Br

Description

4-(2'-Methylbenzyloxy)phenylzinc bromide is an organozinc reagent characterized by a phenyl ring substituted with a 2'-methylbenzyloxy group and a zinc bromide moiety. Such arylzinc reagents are pivotal in modern organic synthesis, particularly in cross-coupling reactions (e.g., Negishi coupling) due to their moderate reactivity and stability compared to Grignard reagents. The 2'-methylbenzyloxy substituent introduces steric and electronic effects that influence solubility, stability, and reaction selectivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2’-Methylbenzyloxy)phenylzinc bromide typically involves the reaction of 4-(2’-Methylbenzyloxy)bromobenzene with zinc in the presence of a suitable solvent like THF. The reaction is carried out under an inert atmosphere to prevent oxidation and moisture interference. The general reaction can be represented as follows:

$$4-(2'-Methylbenzyloxy)bromobenzene + Zn \rightarrow 4-(2'-Methylbenzyloxy)phenylzinc bromide$$4−(2′−Methylbenzyloxy)bromobenzene+Zn→4−(2′−Methylbenzyloxy)phenylzincbromide

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions, including temperature, pressure, and the use of high-purity reagents to ensure the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(2’-Methylbenzyloxy)phenylzinc bromide undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the zinc atom is replaced by other nucleophiles.

Coupling Reactions: It is commonly used in cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Reagents: Common reagents include palladium catalysts, aryl halides, and boronic acids.

Conditions: Reactions are typically carried out under inert atmospheres, such as nitrogen or argon, and at controlled temperatures to optimize yield and selectivity.

Major Products

The major products formed from these reactions are typically biaryl compounds, which are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and organic materials.

Scientific Research Applications

4-(2’-Methylbenzyloxy)phenylzinc bromide has a wide range of applications in scientific research:

Chemistry: It is used in the synthesis of complex organic molecules, including natural products and pharmaceuticals.

Biology: It can be used to modify biomolecules for studying biological processes.

Medicine: It is involved in the synthesis of drug candidates and active pharmaceutical ingredients.

Industry: It is used in the production of fine chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(2’-Methylbenzyloxy)phenylzinc bromide involves the formation of a reactive organozinc intermediate. This intermediate can undergo transmetalation with palladium catalysts, leading to the formation of carbon-carbon bonds. The molecular targets and pathways involved include:

Transmetalation: Transfer of the phenyl group from zinc to palladium.

Oxidative Addition: Insertion of palladium into the carbon-halogen bond.

Reductive Elimination: Formation of the final biaryl product.

Comparison with Similar Compounds

4-(Trifluoromethoxy)benzylzinc Bromide

• Structure : Features a trifluoromethoxy (-OCF₃) group instead of the 2'-methylbenzyloxy substituent.
• Properties : The electron-withdrawing -OCF₃ group enhances electrophilicity, increasing reactivity in coupling reactions. However, this may reduce thermal stability compared to alkyl-substituted analogs.
• Applications : Widely used in fluorinated pharmaceutical intermediates due to the metabolic stability imparted by the trifluoromethoxy group .

Zinc Complex with Carboxymethoxy Substituents

• Structure: A zinc(II) complex coordinated with 4,4'-bipyridyl and 3-(4-(carboxymethoxy)phenyl)propanoate ligands ().
• Properties: The carboxylate ligands facilitate supramolecular interactions (e.g., O−H···O hydrogen bonding), forming 3D networks. This contrasts with the monomeric nature of 4-(2'-Methylbenzyloxy)phenylzinc bromide, which lacks such extensive non-covalent interactions.
• Applications : Primarily used in materials science for constructing metal-organic frameworks (MOFs) .

Precursor Comparison: 4-Methylsulfonylbenzyl Bromide

• Structure : A benzyl bromide precursor with a methylsulfonyl (-SO₂Me) group.
• Properties : High electrophilicity (mp 82–86°C) due to the electron-withdrawing sulfonyl group, making it reactive in SN2 substitutions. Unlike arylzinc bromides, it serves as a starting material for synthesizing sulfone-containing compounds .

Comparative Data Table

Compound	Substituent	Molecular Weight (g/mol)	Key Properties	Applications
4-(2'-Methylbenzyloxy)phenylzinc Br	2'-Methylbenzyloxy	Not reported	Moderate reactivity, steric hindrance	Cross-coupling reactions
4-(Trifluoromethoxy)benzylzinc Br	Trifluoromethoxy	306.42 (C₈H₆BrF₃OZn)	High electrophilicity, thermal sensitivity	Fluorinated drug synthesis
Zinc-carboxymethoxy complex ()	Carboxymethoxy	563.82 (C₂₁H₂₆N₂O₉Zn)	3D hydrogen-bonded network	MOF construction
4-Methylsulfonylbenzyl Br (Precursor)	Methylsulfonyl	249.12	mp 82–86°C, SN2 reactivity	Sulfone synthesis

Key Research Findings

Electronic Effects : The 2'-methyl group in 4-(2'-Methylbenzyloxy)phenylzinc bromide provides steric shielding, reducing unwanted side reactions in coupling processes compared to electron-deficient analogs like the trifluoromethoxy derivative .

Stability : Arylzinc bromides with alkyl/aryloxy groups generally exhibit better air and moisture stability than those with strongly electron-withdrawing substituents.

Structural Diversity: Zinc complexes with carboxylate ligands (e.g., ) demonstrate the versatility of zinc in forming supramolecular architectures, a feature absent in simpler organozinc reagents .